Cas no 467442-04-2 (3-(2-azidoethyl)thiophene)

• Product Name: 3-(2-azidoethyl)thiophene
• CAS No: 467442-04-2
• MF: C₆H₇N₃S
• MW: 153.204879045486
• MDL: MFCD19641065
• CID: 4524503
• PubChem ID: 21924997
• Update Time: 2026-05-14

3-(2-azidoethyl)thiophene Chemical and Physical Properties

Names and Identifiers

• 3-(2-azidoethyl)thiophene
• Thiophene, 3-(2-azidoethyl)-

• MDL： MFCD19641065

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Heteroaromatic compounds Heteroaromatic compounds
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Heteroaromatic compounds

Additional information on 3-(2-azidoethyl)thiophene

Introduction to 3-(2-azidoethyl)thiophene (CAS No. 467442-04-2)

3-(2-azidoethyl)thiophene, identified by the Chemical Abstracts Service Number (CAS No.) 467442-04-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science. This compound belongs to the thiophene family, which is well-known for its diverse applications in medicinal chemistry due to its unique structural and electronic properties. The presence of an azido functional group at the 2-position of the thiophene ring introduces reactivity that makes it a valuable intermediate in synthetic chemistry.

The molecular structure of 3-(2-azidoethyl)thiophene consists of a thiophene core substituted with an ethyl group that carries an azide (-N₃) moiety. This configuration imparts distinct chemical characteristics, including electrophilic and nucleophilic reactivity, which are exploited in various synthetic pathways. The azido group, in particular, is a versatile handle for further functionalization, enabling the construction of more complex molecules. This feature has made 3-(2-azidoethyl)thiophene a compound of interest in the development of novel pharmaceuticals and advanced materials.

In recent years, there has been growing interest in thiophene derivatives due to their potential applications in drug discovery and material science. 3-(2-azidoethyl)thiophene has been explored as a building block in the synthesis of bioactive molecules. Its incorporation into drug candidates has shown promise in several therapeutic areas, including anti-inflammatory and anticancer agents. The ability to introduce additional functional groups via the azido moiety allows for the creation of diverse pharmacophores, which can be tailored to target specific biological pathways.

One of the most compelling aspects of 3-(2-azidoethyl)thiophene is its utility in cross-coupling reactions, particularly those involving palladium-catalyzed processes. The azide group can undergo transformations such as Stille couplings, Suzuki-Miyaura reactions, and Sonogashira couplings, enabling the formation of carbon-carbon bonds with high selectivity and efficiency. These reactions are fundamental in constructing complex organic molecules and have been widely used in the synthesis of natural products and drug-like entities.

Recent advancements in synthetic methodologies have further highlighted the importance of 3-(2-azidoethyl)thiophene as a synthetic intermediate. For instance, transition-metal-catalyzed azide-alkyne cycloadditions (TMAACs) have been employed to generate thienyl-containing heterocycles with remarkable precision. Such transformations have opened new avenues for designing molecules with enhanced biological activity. Additionally, photoredox catalysis has been explored as a means to functionalize 3-(2-azidoethyl)thiophene, offering sustainable and efficient routes to functionalized thiophenes.

The pharmaceutical industry has also shown interest in 3-(2-azidoethyl)thiophene due to its potential as a scaffold for drug development. Thiophene derivatives are known for their ability to interact with biological targets such as enzymes and receptors, making them suitable candidates for therapeutic intervention. Researchers have demonstrated that modifications at the 2-position of the thiophene ring can significantly influence binding affinity and pharmacokinetic properties. This flexibility has led to the discovery of several lead compounds that are being evaluated in preclinical studies.

Beyond pharmaceutical applications, 3-(2-azidoethyl)thiophene has found utility in materials science. Its electronic properties make it a candidate for organic semiconductors and optoelectronic materials. Thiophene-based polymers and small molecules have been widely studied for their potential use in organic light-emitting diodes (OLEDs), solar cells, and sensors. The introduction of an azido group provides additional functionality that can be leveraged to fine-tune material properties, such as solubility and charge transport capabilities.

The synthesis of 3-(2-azidoethyl)thiophene itself presents an interesting challenge due to the need for precise functionalization at the 2-position while protecting other reactive sites on the molecule. Advances in synthetic techniques have enabled more efficient routes to this compound, reducing reliance on harsh conditions or expensive reagents. These improvements have made 3-(2-azidoethyl)thiophene more accessible for research purposes, fostering further exploration of its potential applications.

In conclusion, 3-(2-azidoethyl)thiophene (CAS No. 467442-04-2) is a versatile compound with significant implications across multiple scientific disciplines. Its unique structural features and reactivity make it a valuable tool in pharmaceutical chemistry, materials science, and synthetic organic chemistry. As research continues to uncover new methodologies and applications, the importance of this compound is expected to grow further, driving innovation in drug discovery and advanced materials development.